Cas no 899729-08-9 (N-(2,5-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide)

• Product Name: N-(2,5-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide
• CAS No: 899729-08-9
• MF: C₂₀H₂₄F₂N₄O₂
• MW: 390.426971435547
• CID: 5485789
• Update Time: 2025-07-09

N-(2,5-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-difluorophenyl)-N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]oxamide
• N-(2,5-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide

• Inchi： 1S/C20H24F2N4O2/c1-25(2)15-8-5-13(6-9-15)18(26(3)4)12-23-19(27)20(28)24-17-11-14(21)7-10-16(17)22/h5-11,18H,12H2,1-4H3,(H,23,27)(H,24,28)
• InChI Key： HHNJLPDHBIIZKW-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1=CC=C(N(C)C)C=C1)(=O)C(NC1=CC(F)=CC=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,5-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide

Recent Advances in the Study of N-(2,5-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide (CAS: 899729-08-9)

The compound N-(2,5-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide (CAS: 899729-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and potential biological activities, has been the subject of several studies aimed at exploring its pharmacological properties, mechanisms of action, and therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on elucidating the molecular interactions and binding affinities of 899729-08-9 with various biological targets. Computational modeling and in vitro assays have revealed that this compound exhibits high affinity for specific protein kinases, suggesting its potential as a kinase inhibitor. These findings are particularly relevant in the context of cancer research, where kinase inhibitors play a crucial role in targeted therapy. The compound's ability to modulate kinase activity has been demonstrated in cell-based assays, showing promising results in inhibiting proliferation of certain cancer cell lines.

In addition to its kinase inhibitory properties, 899729-08-9 has been investigated for its potential applications in neurodegenerative diseases. Preliminary studies indicate that the compound may interact with neurotransmitter receptors, influencing synaptic plasticity and neuronal survival. These observations have sparked interest in further exploring its neuroprotective effects, particularly in models of Alzheimer's and Parkinson's diseases. However, more extensive in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis and optimization of 899729-08-9 have also been a focus of recent research. Novel synthetic routes have been developed to improve the yield and purity of the compound, enabling more efficient production for preclinical studies. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, providing valuable insights for the design of derivatives with enhanced potency and selectivity. These advancements are critical for the compound's progression into further stages of drug development.

Despite the promising findings, challenges remain in the development of 899729-08-9 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are currently exploring formulation strategies to improve the compound's solubility and delivery, which are essential for its clinical translation. Collaborative efforts between academia and industry are expected to accelerate the development of this molecule and its derivatives.

In conclusion, the compound N-(2,5-difluorophenyl)-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide (CAS: 899729-08-9) represents a promising candidate for further investigation in both oncology and neuroscience. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be crucial in unlocking its full potential and addressing the current limitations in its development.